Integerrimine-N-oxid
Integerrimine-N-oxid
Brand Name:
Vulcanchem
CAS No.:
85955-28-8
VCID:
VC0191547
InChI:
InChI=1S/C18H25NO6/c1-4-12-9-11(2)18(3,22)17(21)24-10-13-5-7-19(23)8-6-14(15(13)19)25-16(12)20/h4-5,11,14-15,22H,6-10H2,1-3H3/b12-4+/t11-,14-,15-,18-,19?/m1/s1
SMILES:
CC=C1CC(C(C(=O)OCC2=CC[N+]3(C2C(CC3)OC1=O)[O-])(C)O)C
Molecular Formula:
C18H25NO6
Molecular Weight:
351.4 g/mol
Integerrimine-N-oxid
CAS No.: 85955-28-8
Natural Products
VCID: VC0191547
Molecular Formula: C18H25NO6
Molecular Weight: 351.4 g/mol
| CAS No. | 85955-28-8 |
|---|---|
| Product Name | Integerrimine-N-oxid |
| Molecular Formula | C18H25NO6 |
| Molecular Weight | 351.4 g/mol |
| IUPAC Name | (1R,4E,6R,7R,17R)-4-ethylidene-7-hydroxy-6,7-dimethyl-14-oxido-2,9-dioxa-14-azoniatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione |
| Standard InChI | InChI=1S/C18H25NO6/c1-4-12-9-11(2)18(3,22)17(21)24-10-13-5-7-19(23)8-6-14(15(13)19)25-16(12)20/h4-5,11,14-15,22H,6-10H2,1-3H3/b12-4+/t11-,14-,15-,18-,19?/m1/s1 |
| Standard InChIKey | PLGBHVNNYDZWGZ-NRTYDQPPSA-N |
| Isomeric SMILES | C/C=C/1\C[C@H]([C@@](C(=O)OCC2=CC[N+]3([C@H]2[C@@H](CC3)OC1=O)[O-])(C)O)C |
| SMILES | CC=C1CC(C(C(=O)OCC2=CC[N+]3(C2C(CC3)OC1=O)[O-])(C)O)C |
| Canonical SMILES | CC=C1CC(C(C(=O)OCC2=CC[N+]3(C2C(CC3)OC1=O)[O-])(C)O)C |
| PubChem Compound | 6437374 |
| Last Modified | Nov 12 2021 |
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